An In-depth Technical Guide to 1,5-Bis-Boc-1,5,9-triazanonane: A Core Component in Modern Drug Discovery and Bioconjugation
An In-depth Technical Guide to 1,5-Bis-Boc-1,5,9-triazanonane: A Core Component in Modern Drug Discovery and Bioconjugation
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,5-Bis-Boc-1,5,9-triazanonane is a versatile linear polyamine derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and materials science.[1][2] Its unique trifunctional nature, featuring two secondary amines protected by tert-butoxycarbonyl (Boc) groups and a terminal primary amine, makes it an invaluable building block for the construction of complex molecular architectures.[2][3] The strategic placement of the Boc protecting groups allows for selective deprotection and subsequent functionalization, providing a high degree of control in multi-step syntheses.[4] This guide provides a comprehensive overview of the chemical properties, reactivity, and applications of 1,5-Bis-Boc-1,5,9-triazanonane, with a focus on its utility for researchers in drug development and related disciplines.
Core Chemical and Physical Properties
1,5-Bis-Boc-1,5,9-triazanonane is a viscous, colorless to yellow oil at room temperature. Its high boiling point and solubility in a range of organic solvents are characteristic of a moderately sized, protected polyamine. The presence of the two bulky Boc groups significantly influences its physical properties, rendering it less polar than its unprotected triamine counterpart.
| Property | Value | Reference |
| Chemical Formula | C₁₆H₃₃N₃O₄ | [3] |
| Molecular Weight | 331.45 g/mol | [3] |
| CAS Number | 122248-82-2 | [3] |
| Appearance | Colorless to yellow oil | [5] |
| Purity | Typically ≥95% | [3] |
| Storage Conditions | -20°C | [3] |
Reactivity and Functionalization
The chemical utility of 1,5-Bis-Boc-1,5,9-triazanonane is primarily dictated by the differential reactivity of its amino groups. The terminal primary amine is readily available for a variety of chemical transformations, while the two secondary amines are rendered unreactive by the sterically hindering and electron-withdrawing Boc groups.
Boc Group Deprotection
The Boc groups can be efficiently removed under mild acidic conditions to liberate the secondary amines.[3] This selective deprotection is a cornerstone of its application in multi-step synthesis, allowing for the sequential introduction of different functionalities.
Caption: Boc Deprotection of 1,5-Bis-Boc-1,5,9-triazanonane.
Reactions of the Terminal Amine
The primary amine at the 9-position is a versatile nucleophile that can participate in a wide array of reactions, including:
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Amide Bond Formation: Reaction with carboxylic acids, activated esters (e.g., NHS esters), or acyl chlorides to form stable amide linkages. This is a fundamental reaction in peptide synthesis and the conjugation of molecules to proteins or other biomolecules.[3]
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Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form secondary amines.
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Michael Addition: Addition to α,β-unsaturated carbonyl compounds.
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Isocyanate and Isothiocyanate Addition: Formation of urea (B33335) and thiourea (B124793) linkages, respectively.
Caption: Reactions of the Terminal Primary Amine.
Experimental Protocols
General Protocol for Boc Deprotection
This protocol is a general guideline and may require optimization for specific substrates.
Materials:
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1,5-Bis-Boc-1,5,9-triazanonane
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Dichloromethane (DCM) or 1,4-Dioxane
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Trifluoroacetic acid (TFA) or Hydrochloric acid (4M in dioxane)
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Saturated sodium bicarbonate solution
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Brine
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Anhydrous sodium sulfate
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Rotary evaporator
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Magnetic stirrer
Procedure:
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Dissolve 1,5-Bis-Boc-1,5,9-triazanonane in a suitable solvent (e.g., DCM or 1,4-dioxane).
-
Cool the solution to 0 °C in an ice bath.
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Slowly add an excess of the acidic deprotecting agent (e.g., 5-10 equivalents of TFA or 4M HCl in dioxane).
-
Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Once the reaction is complete, carefully neutralize the excess acid by the slow addition of a saturated sodium bicarbonate solution until effervescence ceases.
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Extract the aqueous layer with DCM (3 x volume).
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Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the deprotected triamine.
Applications in Research and Development
The unique structural features of 1,5-Bis-Boc-1,5,9-triazanonane make it a valuable tool in several areas of chemical and pharmaceutical research.
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Drug Discovery and Medicinal Chemistry: It serves as a versatile scaffold and linker for the synthesis of novel therapeutic agents.[1][2] The triamine backbone can be functionalized to create compounds with specific pharmacodynamic and pharmacokinetic properties.
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Bioconjugation: The terminal amine provides a convenient handle for attaching the molecule to biomolecules such as proteins, antibodies, or nucleic acids, facilitating the development of antibody-drug conjugates (ADCs) and other targeted therapies.[2]
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Polymer Chemistry: It can be used as a monomer or a building block for the synthesis of specialized polymers and dendrimers with applications in drug delivery and tissue engineering.[2]
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Materials Science: The coordination properties of the nitrogen atoms make it a candidate for the development of novel catalysts and advanced materials.[2]
Caption: Workflow from Core Compound to Applications.
Conclusion
1,5-Bis-Boc-1,5,9-triazanonane is a highly valuable and versatile chemical entity for researchers in drug development and beyond. Its well-defined structure, predictable reactivity, and commercial availability make it an attractive starting material for the synthesis of a wide range of complex molecules. The ability to selectively deprotect and functionalize its different amino groups provides a powerful tool for the rational design and construction of novel therapeutics, bioconjugates, and advanced materials. As the demand for more sophisticated and targeted molecular constructs continues to grow, the importance of building blocks like 1,5-Bis-Boc-1,5,9-triazanonane is set to increase.
